molecular formula C25H20ClN3O B8690748 N-(2-(5-Chloro-1H-indol-3-yl)ethyl)-4-(3-cyanobenzyl)benzamide

N-(2-(5-Chloro-1H-indol-3-yl)ethyl)-4-(3-cyanobenzyl)benzamide

Cat. No. B8690748
M. Wt: 413.9 g/mol
InChI Key: DEFGFVXXGGVRPV-UHFFFAOYSA-N
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Description

N-(2-(5-Chloro-1H-indol-3-yl)ethyl)-4-(3-cyanobenzyl)benzamide is a useful research compound. Its molecular formula is C25H20ClN3O and its molecular weight is 413.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2-(5-Chloro-1H-indol-3-yl)ethyl)-4-(3-cyanobenzyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(5-Chloro-1H-indol-3-yl)ethyl)-4-(3-cyanobenzyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-(2-(5-Chloro-1H-indol-3-yl)ethyl)-4-(3-cyanobenzyl)benzamide

Molecular Formula

C25H20ClN3O

Molecular Weight

413.9 g/mol

IUPAC Name

N-[2-(5-chloro-1H-indol-3-yl)ethyl]-4-[(3-cyanophenyl)methyl]benzamide

InChI

InChI=1S/C25H20ClN3O/c26-22-8-9-24-23(14-22)21(16-29-24)10-11-28-25(30)20-6-4-17(5-7-20)12-18-2-1-3-19(13-18)15-27/h1-9,13-14,16,29H,10-12H2,(H,28,30)

InChI Key

DEFGFVXXGGVRPV-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)C#N)CC2=CC=C(C=C2)C(=O)NCCC3=CNC4=C3C=C(C=C4)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-(2-(5-Chloro-1H-indol-3-yl)ethyl)-4-(3-cyanobenzyl)benzamide was prepared according to method B with N-(2-(5-chloro-1H-indol-3-yl)ethyl)-4-(chloromethyl)benzamide (0.075 g; 0.216 mmol), 3-cyanophenylboronic acid (0.034 g; 0.229 mmol), tetrakis(triphenylphosphine)palladium(0) (0.013 g; 0.011 mmol), sodium carbonate (0.045 g; 0.431 mmol), sodium iodide (0.064 g; 0.431 mmol), in dimethoxyethane (3 mL) and water (1 mL), irradiated in a microwave oven at 130° C. for 15 minutes. Flash chromatography on silica gel (eluent 1 to 10% ethyl acetate in dichloromethane) furnished 0.052 g (56%) of the title compound as a white solid.
Name
N-(2-(5-chloro-1H-indol-3-yl)ethyl)-4-(chloromethyl)benzamide
Quantity
0.075 g
Type
reactant
Reaction Step One
Quantity
0.034 g
Type
reactant
Reaction Step Two
Quantity
0.045 g
Type
reactant
Reaction Step Three
Quantity
0.064 g
Type
reactant
Reaction Step Four
Quantity
3 mL
Type
solvent
Reaction Step Five
Name
Quantity
1 mL
Type
solvent
Reaction Step Six
Quantity
0.013 g
Type
catalyst
Reaction Step Seven
Yield
56%

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